3-[3-(dimethylamino)propyl]-3-(3-methoxyphenyl)-4,4-dimethylpiperidine-2,6-dione;hydrochloride
3-[3-(dimethylamino)propyl]-3-(3-methoxyphenyl)-4,4-dimethylpiperidine-2,6-dione;hydrochloride
SC-48274 is ananxiolytic compound.
Brand Name:
Vulcanchem
CAS No.:
103353-87-3
VCID:
VC0542702
InChI:
InChI=1S/C19H28N2O3.ClH/c1-18(2)13-16(22)20-17(23)19(18,10-7-11-21(3)4)14-8-6-9-15(12-14)24-5;/h6,8-9,12H,7,10-11,13H2,1-5H3,(H,20,22,23);1H
SMILES:
CC1(CC(=O)NC(=O)C1(CCCN(C)C)C2=CC(=CC=C2)OC)C.Cl
Molecular Formula:
C19H29ClN2O3
Molecular Weight:
368.9 g/mol
3-[3-(dimethylamino)propyl]-3-(3-methoxyphenyl)-4,4-dimethylpiperidine-2,6-dione;hydrochloride
CAS No.: 103353-87-3
Cat. No.: VC0542702
Molecular Formula: C19H29ClN2O3
Molecular Weight: 368.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | SC-48274 is ananxiolytic compound. |
|---|---|
| CAS No. | 103353-87-3 |
| Molecular Formula | C19H29ClN2O3 |
| Molecular Weight | 368.9 g/mol |
| IUPAC Name | 3-[3-(dimethylamino)propyl]-3-(3-methoxyphenyl)-4,4-dimethylpiperidine-2,6-dione;hydrochloride |
| Standard InChI | InChI=1S/C19H28N2O3.ClH/c1-18(2)13-16(22)20-17(23)19(18,10-7-11-21(3)4)14-8-6-9-15(12-14)24-5;/h6,8-9,12H,7,10-11,13H2,1-5H3,(H,20,22,23);1H |
| Standard InChI Key | WCDCKCAPKMUVHY-UHFFFAOYSA-N |
| SMILES | CC1(CC(=O)NC(=O)C1(CCCN(C)C)C2=CC(=CC=C2)OC)C.Cl |
| Canonical SMILES | CC1(CC(=O)NC(=O)C1(CCCN(C)C)C2=CC(=CC=C2)OC)C.Cl |
| Appearance | Solid powder |
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